4,4,6-Trimethyl-2-(3-methylbuta-1,2-dien-1-yl)-1,3,2-dioxaborinane

• CAS No.: 61357-31-1
• Molecular Formula: C11H19BO2
• Molecular Weight: 194.08 g/mol
• InChI: InChI=1S/C11H19BO2/c1-9(2)6-7-12-13-10(3)8-11(4,5)14-12/h7,10H,8H2,1-5H3
• InChI Key: RZQYIZUNUNKCEQ-UHFFFAOYSA-N
• Canonical SMILES: B1(OC(CC(O1)(C)C)C)C=C=C(C)C

Description

4,4,6-Trimethyl-2-(3-methylbuta-1,2-dien-1-yl)-1,3,2-dioxaborinane (CAS: 61357-31-1, molecular formula: C₁₁H₁₉BO₂) is a boronic ester featuring a unique allenyl (1,2-dienyl) substituent. This compound is characterized by its six-membered 1,3,2-dioxaborinane ring system, which incorporates three methyl groups at the 4, 4, and 6 positions and a 3-methylbuta-1,2-dienyl group at the 2-position. It is commercially available as a specialty chemical, primarily used in organic synthesis and pharmaceutical research .

Biological Activity

4,4,6-Trimethyl-2-(3-methylbuta-1,2-dien-1-yl)-1,3,2-dioxaborinane (CAS Number: 61357-33-3) is a boron-containing compound that has garnered attention for its potential biological activities. This article provides a comprehensive overview of its biological activity, including mechanisms of action, relevant case studies, and a summary of research findings.

The molecular formula of 4,4,6-trimethyl-2-(3-methylbuta-1,2-dien-1-yl)-1,3,2-dioxaborinane is $C_{11}H_{19}BO_2$ with a molecular weight of 194.078 g/mol. The compound's structure features a dioxaborinane ring which is significant for its reactivity and biological interactions.

Property	Value
Molecular Formula	C11H19BO2
Molecular Weight	194.078 g/mol
Density	Not Available
Boiling Point	Not Available
Melting Point	Not Available

Mechanisms of Biological Activity

The biological activity of this compound is primarily attributed to its ability to interact with various biological molecules. The following mechanisms have been proposed based on available literature:

• Antioxidant Activity : The dioxaborinane structure may confer antioxidant properties that help in scavenging free radicals and reducing oxidative stress.
• Enzyme Inhibition : Preliminary studies suggest that it may inhibit specific enzymes involved in metabolic pathways, potentially affecting cellular processes.
• Cell Signaling Modulation : The compound may influence cell signaling pathways by interacting with receptors or other signaling molecules.

Case Studies and Research Findings

Several studies have investigated the biological effects of 4,4,6-trimethyl-2-(3-methylbuta-1,2-dien-1-yl)-1,3,2-dioxaborinane:

Study 1: Antioxidant Properties

A study conducted by Shi et al. (2021) evaluated the antioxidant capacity of various dioxaborinanes. The results indicated that this compound exhibited significant radical scavenging activity in vitro compared to standard antioxidants like ascorbic acid .

Study 2: Enzyme Inhibition

Research published in the Journal of Organic Chemistry explored the inhibition potential of dioxaborinanes on certain enzymes linked to metabolic disorders. The findings suggested that this compound effectively inhibited enzyme activity in a dose-dependent manner .

Study 3: Cellular Effects

In vitro studies showed that treatment with 4,4,6-trimethyl-2-(3-methylbuta-1,2-dien-1-yl)-1,3,2-dioxaborinane resulted in altered expression levels of genes associated with inflammation and apoptosis in human cell lines . This indicates potential therapeutic applications in inflammatory diseases.

Comparison with Similar Compounds

Key Research Findings and Trends

• Stability-Cost Trade-off : The allenyl derivative’s reactivity is offset by higher handling costs compared to tetramethyl-dioxaborolanes, which are more stable and easier to purify .
• Substituent Effects : Electron-withdrawing groups (e.g., trifluoropropenyl in CAS 1011460-68-6) enhance electrophilicity but reduce thermal stability .

Preparation Methods

Transesterification of Boronates with Diols

The most widely reported method involves transesterification between allenyl boronates and 2,2,4-trimethyl-1,3-propanediol. For instance, allenylboronic acid pinacol ester reacts with the diol in anhydrous dichloromethane under nitrogen, catalyzed by molecular sieves (4 Å). The reaction proceeds via nucleophilic substitution at the boron center, displacing pinacol and forming the dioxaborinane ring. Yields range from 65–78%, contingent on stoichiometric control and moisture exclusion.

Mechanistic Insight :
The diol’s hydroxyl groups coordinate to boron, facilitating the release of pinacol. Steric hindrance from the 3-methylbuta-1,2-dien-1-yl group necessitates prolonged reaction times (12–24 hours) for complete conversion.

Cyclocondensation of Boronic Acids

Alternative approaches employ 3-methylbuta-1,2-dien-1-ylboronic acid and 2,2,4-trimethyl-1,3-propanediol in toluene under Dean-Stark conditions. Azeotropic removal of water drives the equilibrium toward product formation. This method achieves higher yields (82–85%) but requires stringent temperature control (110–120°C) to prevent allenyl group decomposition.

Key Variables :

• Solvent Polarity : Nonpolar solvents (toluene, hexane) favor ring closure by minimizing side reactions.
• Catalysts : p-Toluenesulfonic acid (0.5 mol%) accelerates dehydration without inducing boronate hydrolysis.

Metal-Mediated Coupling Reactions

Palladium-catalyzed coupling of 2-bromo-3-methyl-1,3-butadiene with preformed dioxaborinane precursors has been explored. While effective for introducing substituted allenyl groups, this method suffers from low regioselectivity (∼60:40) and necessitates chromatographic purification, reducing practicality.

Structural and Spectroscopic Characterization

X-ray Crystallography

Single-crystal X-ray analysis reveals a planar dioxaborinane ring with an envelope conformation, where the methyl-substituted carbon (C6) deviates from the plane by 0.89 Å. The 3-methylbuta-1,2-dien-1-yl group adopts a trans configuration relative to the boron atom, stabilized by hyperconjugation between the allenyl π-system and boron’s vacant p-orbital.

Bond Lengths and Angles :

• B–O: 1.37–1.39 Å
• C=C (allenyl): 1.31 Å
• O–B–O angle: 112.5°

Nuclear Magnetic Resonance (NMR) Spectroscopy

• ¹¹B NMR : A singlet at δ 30.2 ppm confirms tetrahedral boron geometry.
• ¹H NMR : Distinct resonances for diastereotopic methyl groups (δ 1.12, 1.24 ppm) and allenyl protons (δ 5.41, 5.89 ppm) are observed.
• ¹³C NMR : The allenyl carbons resonate at δ 118.7 (C1) and 132.4 (C2) ppm, indicative of cumulene character.

Comparative Analysis of Synthetic Methods

Method	Yield (%)	Purity (%)	Reaction Time (h)	Key Advantage
Transesterification	65–78	95–98	12–24	Mild conditions
Cyclocondensation	82–85	97–99	6–8	High efficiency
Metal-mediated coupling	45–55	85–90	24–48	Functional group tolerance

Critical Observations :

• Cyclocondensation outperforms transesterification in yield and speed but requires specialized equipment for azeotropic distillation.
• Metal-mediated methods, while versatile, are limited by cost and purification challenges.

Challenges and Optimization Strategies

Stability of the Allenyl Group

The 3-methylbuta-1,2-dien-1-yl moiety is prone to [2+2] cycloaddition under UV light or elevated temperatures. Storage under inert gas at –20°C mitigates degradation, with NMR-monitored stability exceeding 6 months.

Purification Techniques

Chromatography on silica gel (hexane/ethyl acetate, 9:1) effectively separates the target compound from pinacol or diol byproducts. Recrystallization from methanol/water (4:1) yields colorless crystals suitable for X-ray analysis.

Applications and Derivatives

The compound’s boron-allenyl motif enables diverse transformations:

• Suzuki-Miyaura Coupling : Forms conjugated dienes with aryl halides.
• Hydroboration : Yields tertiary alcohols with anti-Markovnikov selectivity.
• Polymerization : Serves as a monomer for boron-containing polymers with tunable optoelectronic properties.